Cas no 1502927-80-1 (2-Bromobenzo[d]thiazole-6-carboxamide)

• Product Name: 2-Bromobenzo[d]thiazole-6-carboxamide
• CAS No: 1502927-80-1
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• MDL: MFCD26678975
• CID: 4820591
• PubChem ID: 83382716
• Update Time: 2026-02-27

2-Bromobenzo[d]thiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzo[d]thiazole-6-carboxamide
• BS-53261
• 2-bromo-1,3-benzothiazole-6-carboxamide
• SR-01000652959
• 2-Bromo-6-benzothiazolecarboxamide
• E76759
• 1502927-80-1
• DB-376971
• CS-0198943
• SR-01000652959-1
• MFCD26678975

• MDL： MFCD26678975
• Inchi： 1S/C8H5BrN2OS/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H,(H2,10,12)
• InChI Key： NACBSSTVPCVRRN-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(C(N)=O)=CC=2S1

Computed Properties

• Exact Mass: 255.93060g/mol
• Monoisotopic Mass: 255.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Bromobenzo[d]thiazole-6-carboxamide

Introduction to 2-Bromobenzo[d]thiazole-6-carboxamide (CAS No: 1502927-80-1)

2-Bromobenzo[d]thiazole-6-carboxamide, with the CAS number 1502927-80-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 2-position and an amide functional group at the 6-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The benzothiazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological activities. These include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif is characterized by a benzene ring fused to a sulfur-containing thiazole ring, which provides a rich array of intermolecular interactions with biological targets. The introduction of halogen atoms, such as bromine, into this framework often enhances binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of benzothiazole-based compounds due to their promising pharmacological profiles. Specifically, 2-Bromobenzo[d]thiazole-6-carboxamide has been investigated for its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The carboxamide group at the 6-position provides a versatile handle for further functionalization, allowing chemists to explore modifications that could improve solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-Bromobenzo[d]thiazole-6-carboxamide is its utility in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that benzothiazole derivatives can interact with proteins such as kinases and transcription factors, which are often dysregulated in cancer and inflammatory diseases. The bromine atom at the 2-position serves as a valuable tool for structure-activity relationship (SAR) studies, enabling researchers to fine-tune the molecule's properties for optimal biological activity.

The synthesis of 2-Bromobenzo[d]thiazole-6-carboxamide typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of benzo[d]thiazole followed by carboxylation at the 6-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. The compound's stability under various reaction conditions makes it a reliable building block for further chemical transformations.

In terms of biological activity, preliminary studies on 2-Bromobenzo[d]thiazole-6-carboxamide have revealed intriguing properties that warrant further exploration. For example, it has shown promise as an inhibitor of certain enzyme families implicated in cancer progression. The ability to modulate these enzymes could lead to the development of novel therapeutic strategies targeting aggressive forms of the disease. Additionally, the compound's interaction with cellular pathways relevant to inflammation suggests potential applications in treating autoimmune disorders.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like benzothiazoles in drug discovery. The structural diversity offered by these molecules allows for the creation of compounds with tailored biological activities. 2-Bromobenzo[d]thiazole-6-carboxamide, with its unique substitution pattern, represents a promising candidate for further development into an active pharmaceutical ingredient (API). Its versatility as a scaffold makes it suitable for designing molecules that can address multiple therapeutic targets simultaneously.

Ongoing research efforts are focused on elucidating the mechanistic details of how 2-Bromobenzo[d]thiazole-6-carboxamide exerts its effects at the molecular level. Understanding these interactions is crucial for optimizing drug design and minimizing potential side effects. Computational modeling techniques have been particularly useful in predicting how this compound might bind to biological targets, providing insights that guide experimental validation.

The broader impact of benzothiazole derivatives on medicinal chemistry cannot be overstated. Their broad spectrum of biological activity and structural adaptability make them indispensable tools for researchers seeking to develop new treatments for human diseases. As synthetic methods continue to evolve and our understanding of disease mechanisms deepens, compounds like 2-Bromobenzo[d]thiazole-6-carboxamide will undoubtedly play a pivotal role in shaping the future of drug discovery.